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Compound of Interest

Benzyl 3-aminopiperidine-1-
Compound Name:
carboxylate

cat. No.: B1270856

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Benzyl 3-
aminopiperidine-1-carboxylate (CAS Number: 711002-74-3). Due to the limited availability of
a dedicated Safety Data Sheet (SDS) for this specific compound, this document synthesizes
information from SDSs of structurally similar molecules, including various isomers and salts.
This guide is intended to provide researchers and drug development professionals with a
thorough understanding of the potential hazards and safe handling procedures.

Chemical Identification and Physical Properties

Benzyl 3-aminopiperidine-1-carboxylate is a chemical intermediate often used in the
synthesis of pharmaceutical compounds.[1][2] Its core structure consists of a piperidine ring
with an amino group and a benzyl carboxylate protective group.
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Identifier

Value

Chemical Name

Benzyl 3-aminopiperidine-1-carboxylate[3]

Synonyms

1-N-Cbz-3-aminopiperidine, 3-Amino-piperidine-

1-carboxylic acid benzyl ester[3]

CAS Number

711002-74-3[3][4]

Molecular Formula

C13H18N202[3][4]

Molecular Weight

234.29 g/mol [3]

Hazard Identification and Classification

Based on data from analogous compounds, Benzyl 3-aminopiperidine-1-carboxylate is

anticipated to be hazardous. The following table summarizes the likely GHS classifications.

Hazard Class

Hazard Statement Code

Description

Acute Toxicity, Oral H302 Harmful if swallowed.[5][6][7]
Skin Corrosion/Irritation H315 Causes skin irritation.[6][7]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation 516171

Acute Toxicity, Inhalation H332 Harmful if inhaled.[6]
Specific Target Organ Toxicity - H335 May cause respiratory

Single Exposure

irritation.[6][7]

Signal Word:Warning[5][6][7]
Hazard Pictograms:

° Lf:la-l.t text

Precautionary Measures and Handling
Safe Handling Protocols

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.canbipharm.com/product/89875
https://www.canbipharm.com/product/89875
https://www.canbipharm.com/product/89875
https://www.manchesterorganics.com/F97071
https://www.canbipharm.com/product/89875
https://www.manchesterorganics.com/F97071
https://www.canbipharm.com/product/89875
https://www.benchchem.com/product/b1270856?utm_src=pdf-body
https://www.echemi.com/sds/3-amino-1-benzyl-piperidine-3-carboxylic-acid-pd180630108022.html
https://www.bldpharm.com/products/876461-55-1.html
https://www.bldpharm.com/products/960541-42-8.html
https://www.bldpharm.com/products/876461-55-1.html
https://www.bldpharm.com/products/960541-42-8.html
https://www.echemi.com/sds/3-amino-1-benzyl-piperidine-3-carboxylic-acid-pd180630108022.html
https://www.bldpharm.com/products/876461-55-1.html
https://www.bldpharm.com/products/960541-42-8.html
https://www.bldpharm.com/products/876461-55-1.html
https://www.bldpharm.com/products/876461-55-1.html
https://www.bldpharm.com/products/960541-42-8.html
https://www.echemi.com/sds/3-amino-1-benzyl-piperidine-3-carboxylic-acid-pd180630108022.html
https://www.bldpharm.com/products/876461-55-1.html
https://www.bldpharm.com/products/960541-42-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Adherence to strict laboratory protocols is essential when working with this compound.

General Handling:

Avoid contact with skin and eyes.[9]

Storage:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Wash hands and any exposed skin thoroughly after handling.[5][8]

Do not eat, drink, or smoke in the laboratory.[5][8]

e Store in a cool, dry, and well-ventilated place.[5][8][9]

o Keep the container tightly closed.[3][9]

o Store under an inert atmosphere to maintain product quality.[9]

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment.

Protection Type

Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face
shield (conforming to EN 166 or NIOSH
standards).[5]

Skin Protection

Wear protective gloves and impervious clothing
to prevent skin contact.[5]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an
appropriate filter.[5]
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Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

If Inhaled
artificial respiration and seek immediate medical

attention.[5][10]

Immediately remove all contaminated clothing.
In Case of Skin Contact Wash the affected area with plenty of soap and
water.[5][9][10]

Rinse cautiously with water for several minutes.
In Case of Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and consult a doctor.[5][10]

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an
If Swallowed . :

unconscious person. Call a poison control

center or doctor immediately.[5][10]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]
[10]

» Specific Hazards: No specific data is available, but thermal decomposition may produce
irritating gases and vapors.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[5][10]

Accidental Release Measures

e Personal Precautions: Avoid dust formation and contact with the substance. Ensure
adequate ventilation and wear appropriate personal protective equipment.[10]
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e Environmental Precautions: Prevent the substance from entering drains.

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for safely handling Benzyl 3-
aminopiperidine-1-carboxylate in a research setting.
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Safe Handling Workflow for Benzyl 3-aminopiperidine-1-carboxylate
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Caption: A flowchart outlining the necessary steps for the safe handling of Benzyl 3-
aminopiperidine-1-carboxylate, from preparation to cleanup.

Ecological Information

There is no specific data available on the ecological effects of Benzyl 3-aminopiperidine-1-
carboxylate. It is recommended to prevent its release into the environment.

Disposal Considerations

Dispose of this compound and its container in accordance with local, regional, and national
regulations. The material may be sent to a licensed chemical destruction plant.

Stability and Reactivity

» Reactivity: No specific reactivity data is available.

o Chemical Stability: Assumed to be stable under normal storage conditions.[9]
e Incompatible Materials: Strong oxidizing agents and strong acids.[9]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon
monoxide, carbon dioxide, and nitrogen oxides.[11]

Disclaimer: This document is intended as a guide and is based on the best available
information for this compound and its structural analogs. It is not a substitute for a certified
Safety Data Sheet (SDS). Researchers should always consult the most current SDS for any
chemical before use and perform their own risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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